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Compound of Interest

Compound Name:
4-Aminocyclohexanecarbonitrile

hydrochloride

CAS No.: 873537-33-8

Cat. No.: B3021767

Get Quote

An In-depth Technical Guide to the Potential Research Applications of 4-
Aminocyclohexanecarbonitrile Hydrochloride

Foreword: Unveiling the Potential of a Versatile
Chemical Scaffold
In the landscape of chemical synthesis and drug discovery, the exploration of novel molecular

building blocks is paramount to innovation. 4-Aminocyclohexanecarbonitrile hydrochloride
is one such compound that, while not extensively documented in current literature, presents a

compelling scaffold for a multitude of research applications. Its rigid cyclohexyl core, coupled

with the versatile reactivity of its amino and nitrile functional groups, positions it as a valuable

starting material for the synthesis of complex molecules in medicinal chemistry, materials

science, and beyond. This guide aims to provide researchers, scientists, and drug development

professionals with a comprehensive overview of the potential of 4-
Aminocyclohexanecarbonitrile hydrochloride, offering both foundational knowledge and

forward-thinking applications.
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Physicochemical Properties and Stereochemistry
4-Aminocyclohexanecarbonitrile hydrochloride possesses a unique combination of

structural features that are highly attractive for synthetic applications.

Property Value/Description Source

Molecular Formula C7H13ClN2 [1]

Molecular Weight 160.64 g/mol [1]

Structure

A cyclohexane ring substituted

with an amino group and a

nitrile group at the 1 and 4

positions, respectively. The

hydrochloride salt enhances

stability and solubility in polar

solvents.

[1]

Stereochemistry

The cyclohexane ring can exist

as cis and trans isomers,

which can significantly impact

the biological activity and

material properties of its

derivatives. The (1s,4s)

stereoisomer is commercially

available.

[1]

Reactivity

The primary amine is a

versatile nucleophile, while the

nitrile group can undergo a

variety of transformations,

including reduction to an

amine or hydrolysis to a

carboxylic acid.

[2]

The stereochemistry of the 4-aminocyclohexane ring is a critical consideration in its application.

The cis and trans isomers will orient the amino and nitrile groups in different spatial
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arrangements, which can have profound effects on how a derivative of this molecule interacts

with a biological target or assembles into a larger structure.

Synthesis of 4-Aminocyclohexanecarbonitrile
Hydrochloride
While a definitive, published synthesis for 4-Aminocyclohexanecarbonitrile hydrochloride is

not readily available, a plausible synthetic route can be proposed based on established organic

chemistry reactions. A common route to aminonitriles is the Strecker synthesis, but a more

likely approach for this specific molecule would involve the transformation of a pre-existing 4-

substituted cyclohexane.

A potential synthetic pathway is outlined below:

4-Oxocyclohexanecarbonitrile 4-(Hydroxyimino)cyclohexanecarbonitrileNH2OH·HCl, Pyridine 4-AminocyclohexanecarbonitrileH2, Raney Ni 4-Aminocyclohexanecarbonitrile HClHCl in Ether

Click to download full resolution via product page

A proposed synthetic route to 4-Aminocyclohexanecarbonitrile hydrochloride.

Proposed Experimental Protocol for Synthesis:
Oxime Formation: To a solution of 4-oxocyclohexanecarbonitrile in pyridine, add

hydroxylamine hydrochloride portion-wise at 0 °C. Allow the mixture to warm to room

temperature and stir for 12 hours. The reaction is monitored by Thin Layer Chromatography

(TLC). Upon completion, the solvent is removed under reduced pressure, and the residue is

purified by column chromatography to yield 4-(hydroxyimino)cyclohexanecarbonitrile.

Reduction of the Oxime: The 4-(hydroxyimino)cyclohexanecarbonitrile is dissolved in

ethanol, and a catalytic amount of Raney Nickel is added. The mixture is then subjected to

hydrogenation at 50 psi for 24 hours. The catalyst is removed by filtration through Celite, and

the solvent is evaporated to give 4-aminocyclohexanecarbonitrile.

Salt Formation: The crude 4-aminocyclohexanecarbonitrile is dissolved in anhydrous diethyl

ether and cooled to 0 °C. A solution of hydrochloric acid in diethyl ether is added dropwise
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with stirring. The resulting precipitate is collected by filtration, washed with cold diethyl ether,

and dried under vacuum to afford 4-aminocyclohexanecarbonitrile hydrochloride.

Potential Research Applications
The true potential of 4-Aminocyclohexanecarbonitrile hydrochloride lies in its utility as a

versatile building block.[3][4]

Medicinal Chemistry and Drug Discovery
The 4-aminocyclohexane moiety is a privileged scaffold in medicinal chemistry, appearing in a

number of approved drugs and clinical candidates.[5][6] The rigidity of the cyclohexane ring is

advantageous for presenting substituents in well-defined spatial orientations, which can lead to

high-affinity interactions with biological targets.

A. As a Scaffold for Kinase Inhibitors:

Many kinase inhibitors feature a heterocyclic core that forms hydrogen bonds with the hinge

region of the kinase domain. The amino group of 4-aminocyclohexanecarbonitrile can be

readily transformed into various heterocycles, making it an excellent starting point for the

synthesis of novel kinase inhibitors.
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Scaffold Elaboration Further Derivatization

4-Aminocyclohexanecarbonitrile N-Acyl DerivativeAcyl Chloride, Base Heterocyclic CoreCyclization Final Kinase InhibitorCross-coupling, etc.

Compound Synthesis

Kinase Assay

Test for Inhibition

Cell-based Assay

Active Compounds

Lead Optimization

Promising Hits
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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